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CAS No.: 677338-12-4
Cat. No.: B1684649
Get Quote
. J

This technical support center provides essential information, troubleshooting guides, and
frequently asked questions (FAQs) for researchers, scientists, and drug development
professionals utilizing PIK-90 as a vehicle control in in vivo experiments.

Frequently Asked Questions (FAQs)

Q1: What is PIK-90 and why is it used as a control in in vivo experiments?

Al: PIK-90 is a potent inhibitor of phosphoinositide 3-kinases (P13Ks), particularly the p110q,
p110y, and p110d isoforms.[1] In cancer research and other studies involving the PI3K/Akt
signaling pathway, a vehicle control is crucial to distinguish the effects of the experimental drug
from the effects of the solvent used to deliver it. The vehicle control group receives the same
formulation as the treatment group, but without the active compound. This helps to ensure that
any observed effects are due to the drug itself and not the vehicle.

Q2: What is the mechanism of action of PIK-90?

A2: PIK-90 competitively inhibits the ATP-binding site of PI3K enzymes. This prevents the
phosphorylation of phosphatidylinositol-4,5-bisphosphate (PIP2) to phosphatidylinositol-3,4,5-
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trisphosphate (PIP3). PIP3 is a critical second messenger that recruits and activates
downstream proteins, most notably the serine/threonine kinase Akt (also known as Protein
Kinase B). By blocking this pathway, PIK-90 can inhibit cell growth, proliferation, survival, and
migration.[1]

Q3: What are the known IC50 values for PIK-90 against different PI3K isoforms?

A3: PIK-90 exhibits varying inhibitory activity against different Class | PI3K isoforms. The
approximate 1C50 values are summarized in the table below.

Quantitative Data Summary

PI3K Isoform IC50 (nM)
p110a 11

p110pB 350

p110y 18

p1103 58

Data sourced from multiple suppliers and publications and may vary slightly between studies.

Experimental Protocols
Protocol 1: Preparation of PIK-90 Formulation for
Intraperitoneal (IP) Injection

This protocol describes the preparation of a common vehicle formulation for administering PIK-
90 to mice via intraperitoneal injection.

Materials:
e PIK-90 powder
e Dimethyl sulfoxide (DMSO), sterile, cell culture grade

o Polyethylene glycol 300 (PEG300), sterile
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e Tween 80, sterile
e Saline (0.9% NaCl), sterile
Procedure:
o Prepare Stock Solution:
o Accurately weigh the required amount of PIK-90 powder.

o Dissolve PIK-90 in DMSO to create a concentrated stock solution (e.g., 10 mg/mL).
Ensure complete dissolution; gentle warming or brief sonication may be used if necessary.

[2]

e Prepare Vehicle Formulation (Example: 10% DMSO, 40% PEG300, 5% Tween 80, 45%
Saline):

o In a sterile tube, add the required volume of the PIK-90 stock solution (to achieve the final
desired concentration).

o Add PEG300 to the tube and mix thoroughly.
o Add Tween 80 and mix again.

o Finally, add the saline to reach the final volume and mix until a clear, homogeneous
solution is formed.

e Final Concentration and Dosing:

o The final concentration of PIK-90 in the vehicle will depend on the desired dosage (e.g.,
mg/kg) and the injection volume. A typical dosage for PIK-90 in mice is around 10 mg/kg.

[1]

o The injection volume for intraperitoneal administration in mice should generally not exceed
10 mL/kg of body weight.

Protocol 2: Intraperitoneal (IP) Injection in Mice
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This protocol provides a step-by-step guide for performing an intraperitoneal injection in mice.

Materials:

Prepared PIK-90 formulation or vehicle control

Sterile syringes (e.g., 1 mL)

Sterile needles (e.g., 25-27 gauge)

Animal restrainer (optional)

70% ethanol for disinfection

Procedure:
¢ Animal Restraint:

o Properly restrain the mouse to expose the abdomen. This can be done manually or with a
restraining device.

* Injection Site:

o Locate the injection site in the lower right or left quadrant of the abdomen, avoiding the
midline to prevent damage to the bladder or cecum.

e Injection:

[¢]

Swab the injection site with 70% ethanol.

[e]

Insert the needle at a 15-20 degree angle.

o

Gently aspirate to ensure that the needle has not entered a blood vessel or internal organ.
If blood or yellowish fluid appears, withdraw the needle and inject at a different site with a
fresh needle.

[e]

Slowly and steadily inject the solution.

e Post-Injection:
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o Withdraw the needle and return the mouse to its cage.

o Monitor the animal for any signs of distress or adverse reactions.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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